Cas no 955-52-2 (3-Pyridinecarboxylicacid, 2-[(4-bromophenyl)thio]-)

3-Pyridinecarboxylic acid, 2-[(4-bromophenyl)thio]-, is a heterocyclic compound featuring a pyridine core substituted with a carboxylic acid group at the 3-position and a 4-bromophenylthio moiety at the 2-position. This structure imparts unique reactivity, making it valuable in organic synthesis and pharmaceutical research. The bromophenylthio group enhances electrophilic substitution potential, while the carboxylic acid functionality allows for further derivatization. Its well-defined molecular architecture is advantageous in the development of bioactive molecules, particularly in medicinal chemistry for designing enzyme inhibitors or receptor modulators. The compound’s purity and stability ensure reliable performance in research applications.

3-Pyridinecarboxylicacid, 2-[(4-bromophenyl)thio]- structure

955-52-2 structure

Product Name:3-Pyridinecarboxylicacid, 2-[(4-bromophenyl)thio]-

CAS No:955-52-2

MF:C₁₂H₈BrNO₂S

MW:310.166420936584

CID:808187

PubChem ID:2125330

Update Time:2025-06-07

3-Pyridinecarboxylicacid, 2-[(4-bromophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarboxylicacid, 2-[(4-bromophenyl)thio]-
- 2-(4-bromophenyl)sulfanylpyridine-3-carboxylic acid
- 2-[(4-BROMOPHENYL)THIO]NICOTINIC ACID
- 2-((4-Bromophenyl)thio)nicotinic acid
- Z56995165
- DTXSID90366647
- EN300-09953
- SMR000589591
- 2-[(4-bromophenyl)sulfanyl]pyridine-3-carboxylic acid
- AKOS008967676
- AB00725079-01
- MLS001177375
- HMS2919N03
- 955-52-2
- CHEMBL1569765
- MDL： MFCD06340088
- Inchi： 1S/C12H8BrNO2S/c13-8-3-5-9(6-4-8)17-11-10(12(15)16)2-1-7-14-11/h1-7H,(H,15,16)
- InChI Key： VEGJCWLQSIOCCF-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)SC1C(C(=O)O)=CC=CN=1

Computed Properties

Exact Mass: 308.94591g/mol
Monoisotopic Mass: 308.94591g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 75.5Å²

3-Pyridinecarboxylicacid, 2-[(4-bromophenyl)thio]- Pricemore >>

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Aaron	AR0060GT-50mg	3-Pyridinecarboxylicacid, 2-[(4-bromophenyl)thio]-	955-52-2	95%	50mg	$98.00	2025-01-23
Aaron	AR0060GT-100mg	3-Pyridinecarboxylicacid, 2-[(4-bromophenyl)thio]-	955-52-2	95%	100mg	$140.00	2025-01-23
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